N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-2-(3-methylphenyl)acetamide

• IUPAC Name: N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C22H20N4O/c1-15-5-3-6-17(11-15)12-21(27)24-19-13-18(8-7-16(19)2)20-14-26-10-4-9-23-22(26)25-20/h3-11,13-14H,12H2,1-2H3,(H,24,27)
• InChI Key: BNFJVEDELNYCNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=C(C=CC(=C2)C3=CN4C=CC=NC4=N3)C
• Molecular Formula: C22H20N4O
• Molecular Weight: 356.4 g/mol

Description

N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-2-(3-methylphenyl)acetamide, also known as IMPA-2, is a chemical compound that has been extensively studied for its potential therapeutic uses.

Scientific Research Applications

Antiviral and Antineoplastic Properties

This compound is structurally related to a class of substances designed for antiviral activities, particularly against human rhinovirus. The synthesis approach used to create this compound and its analogs involves key steps that ensure the specific isomer required for antiviral activity is obtained, highlighting its potential utility in treating viral infections (Hamdouchi et al., 1999). Additionally, its structural features have been explored in the context of antineoplastic activity, indicating a potential role in cancer research (Abdel-Hafez, 2007).

Imaging Studies

Compounds with a similar imidazo[1,2-a]pyrimidin-2-yl structure have been synthesized for their high affinity and selectivity towards Peripheral Benzodiazepine Receptors (PBR), making them valuable in imaging studies using Single Photon Emission Computed Tomography (SPECT) and Positron Emission Tomography (PET) (Katsifis et al., 2000). These studies are crucial for understanding the distribution and density of PBR in various pathological conditions.

Development of Antiulcer Agents

Research has shown that substituted imidazo[1,2-a]pyrimidines, including compounds with similar structures to N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-2-(3-methylphenyl)acetamide, exhibit both gastric antisecretory and cytoprotective properties. These findings suggest their potential as novel antiulcer agents, with a mechanism of action that might involve the inhibition of the H+/K+-ATPase enzyme, distinct from histamine (H2) receptor antagonists or prostaglandin analogues (Kaminski et al., 1985).

Synthesis of Novel Fluorescent Probes

The structure of N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-2-(3-methylphenyl)acetamide is related to the development of fluorescent probes. For instance, certain derivatives have been identified as efficient fluorescent probes for mercury ions, demonstrating the versatility of this chemical framework in creating sensors for environmental and biological applications (Shao et al., 2011).

Antimicrobial Activity

Imidazo[1,2-a]pyrimidines, including those structurally related to the compound , have been synthesized and tested for antimicrobial activity against a variety of microorganisms. Certain derivatives showed significant activity, underscoring the potential of these compounds in the development of new antimicrobial agents (Revanker Gr et al., 1975).